Ethyl [(3,5-dimethylphenyl)amino](oxo)acetate

Specification

• CAS No.: 333441-77-3
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25g/mol
• IUPAC Name: ethyl 2-(3,5-dimethylanilino)-2-oxoacetate
• Standard InChI: InChI=1S/C12H15NO3/c1-4-16-12(15)11(14)13-10-6-8(2)5-9(3)7-10/h5-7H,4H2,1-3H3,(H,13,14)
• Standard InChI Key: ZBJJGIFXPNDYGY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(=O)NC1=CC(=CC(=C1)C)C
• Canonical SMILES: CCOC(=O)C(=O)NC1=CC(=CC(=C1)C)C

Introduction

[Introduction to Ethyl (3,5-dimethylphenyl)aminoacetate](pplx://action/followup)

Ethyl (3,5-dimethylphenyl)aminoacetate is a chemical compound with the CAS number 333441-77-3. It is characterized by its molecular formula C12H15NO3 and a molecular weight of 221.25 g/mol. This compound belongs to a class of organic molecules that contain both an amino group and an oxo group attached to an acetate backbone, which is esterified with ethanol.

Hazard Information

This compound is classified under the GHS system with a signal word of "Danger" and is associated with several hazard statements:

• Hazard Statements: H302 (harmful if swallowed), H319 (causes serious eye irritation), H372 (causes damage to organs through prolonged or repeated exposure), H410 (very toxic to aquatic life with long-lasting effects).

• Precautionary Statements: P260 (do not breathe dust/fume/gas/mist/vapors/spray), P264 (wash hands thoroughly after handling), P273 (avoid release to the environment), P301+P312 (if swallowed, call a poison center or doctor/physician if you feel unwell), P305+P351+P338 (if in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P314 (get medical advice/attention if you feel unwell).

• UN Number: 3077

• Class: 9 (Miscellaneous dangerous goods)

• Packing Group: III

Hazard Statement	Description
H302	Harmful if swallowed
H319	Causes serious eye irritation
H372	Causes damage to organs through prolonged or repeated exposure
H410	Very toxic to aquatic life with long-lasting effects

Synthesis and Applications

While specific synthesis methods for Ethyl (3,5-dimethylphenyl)aminoacetate are not detailed in the available literature, compounds of similar structure often involve reactions between amines and oxoacetic acid derivatives. The applications of such compounds can vary widely, including potential roles in pharmaceuticals or as intermediates in organic synthesis.

Comparison with Related Compounds

Other compounds with similar structures, such as Ethyl (3-methylphenyl)aminoacetate (CAS 17738-79-3), have been studied for their chemical properties and potential applications. Ethyl (3-methylphenyl)aminoacetate has a molecular weight of 207.23 g/mol and is known for its various synonyms and applications in organic chemistry.

Compound	CAS Number	Molecular Weight
Ethyl (3,5-dimethylphenyl)aminoacetate	333441-77-3	221.25 g/mol
Ethyl (3-methylphenyl)aminoacetate	17738-79-3	207.23 g/mol